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Compound of Interest

Compound Name: 1,1,4,4-Butanetetracarboxylic acid

Cat. No.: B1197443 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a detailed, step-by-step procedure for the safe disposal of

1,1,4,4-Butanetetracarboxylic acid, a compound utilized in various scientific applications.

Important Note on Isomers: Specific safety and disposal data for 1,1,4,4-
Butanetetracarboxylic acid is limited. The following procedures are primarily based on the

available data for its isomer, 1,2,3,4-Butanetetracarboxylic acid, and general guidelines for the

disposal of solid organic acids. It is crucial to handle this chemical with caution and to consult

your institution's specific safety protocols.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is essential to be equipped with the appropriate

Personal Protective Equipment (PPE) to minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.[1][2][3] For enhanced protection, a

face shield should be used in conjunction with goggles.

Hand Protection: Wear suitable chemical-resistant gloves.[1][2][3]
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Respiratory Protection: In situations where dust may be generated, a NIOSH-approved N95

dust mask or a respirator is necessary.[1][2]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[1][3][4]

Step-by-Step Disposal Protocol
The disposal of 1,1,4,4-Butanetetracarboxylic acid should be conducted in a designated and

well-ventilated area, such as a fume hood.

1. Waste Collection:

Carefully transfer the solid 1,1,4,4-Butanetetracarboxylic acid waste into a clearly labeled,

sealable container designated for chemical waste.

Ensure the container is compatible with the chemical and properly labeled with the full

chemical name and associated hazards.[1]

2. Spill Management:

In the event of a minor spill, first, ensure all ignition sources are removed from the area.[1]

Clean up spills immediately using dry cleanup procedures to avoid generating dust.[1]

Wear the appropriate PPE and gently sweep the solid material into a suitable, labeled

container for waste disposal.[1][5]

For major spills, evacuate the area and alert emergency responders, providing them with the

location and nature of the hazard.[1]

3. Final Disposal:

All waste must be handled in accordance with local, state, and federal regulations.[1]

Dispose of the sealed container through an approved waste disposal plant or a licensed

hazardous waste management company.[3][4][5]
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Do not dispose of 1,1,4,4-Butanetetracarboxylic acid down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for the related isomer, 1,2,3,4-

Butanetetracarboxylic acid, which can serve as a reference.

Parameter Value Source

Oral LD50 (rat) 1720 mg/kg [6]

Melting Point 195 - 197 °C [3]

Experimental Protocols
Currently, there are no standard experimental protocols for the neutralization or in-lab

degradation of 1,1,4,4-Butanetetracarboxylic acid for disposal. The recommended procedure

is collection and disposal via a licensed waste management service.

Disposal Workflow
The logical flow for the proper disposal of 1,1,4,4-Butanetetracarboxylic acid is illustrated in

the diagram below.
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Start: Have 1,1,4,4-Butanetetracarboxylic Acid Waste

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

- Respirator (if dust)

Is there a spill?

Minor Spill:
- Remove ignition sources
- Use dry cleanup methods

- Collect in labeled container

Yes, minor

Major Spill:
- Evacuate area

- Alert emergency responders

Yes, major

Collect solid waste in a
compatible, labeled container

No

End of Disposal Process

Securely seal the container

Store in a cool, dry, well-ventilated area
away from incompatible materials

Dispose of through an
approved hazardous waste facility

Click to download full resolution via product page

Caption: Disposal Decision Workflow for 1,1,4,4-Butanetetracarboxylic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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